
5,5'-Dibromo-BAPTA: An In-depth Technical
Guide to Intracellular Calcium Buffering

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5,5'-Dibromo-BAPTA, a widely

used calcium chelator, for precise control of intracellular calcium ([Ca²⁺]ᵢ) in experimental

settings. Mastery of this tool is paramount for obtaining reproducible and accurate results in

studies of calcium signaling.

Core Principles of 5,5'-Dibromo-BAPTA Calcium
Buffering
5,5'-Dibromo-BAPTA is a derivative of the calcium chelator BAPTA (1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid). The addition of two bromine atoms to the

benzene rings of the BAPTA molecule modifies its affinity for calcium ions, making it an

invaluable tool for buffering intracellular calcium to specific concentrations.[1] Its primary

function is to act as a Ca²⁺ buffer by selectively binding free Ca²⁺ ions.[2] This chelation

process involves the coordination of the Ca²⁺ ion by eight donor atoms within the BAPTA

molecule, forming a stable, cage-like structure around the calcium ion.[2]

A key advantage of 5,5'-Dibromo-BAPTA and other BAPTA derivatives is their high selectivity

for Ca²⁺ over magnesium (Mg²⁺), which is crucial given the high intracellular concentration of

Mg²⁺.[2][3] They also exhibit faster binding kinetics and are less sensitive to pH changes within

the physiological range compared to older chelators like EGTA.[2][3][4]
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Quantitative Data Summary
The following tables summarize the key physicochemical and calcium binding properties of

5,5'-Dibromo-BAPTA.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA

Property Value References

Molecular Formula (Free Acid) C₂₂H₂₂Br₂N₂O₁₀ [1][3][4][5][6]

Molecular Weight (Free Acid) 634.23 g/mol [1][3][4][5][6]

Molecular Formula

(Tetrapotassium Salt)
C₂₂H₁₈Br₂K₄N₂O₁₀ [1][4][5][7][8][9]

Molecular Weight

(Tetrapotassium Salt)
786.59 g/mol [1][3][4][5][7][8][9]

Appearance White to off-white solid [1][5][7][8][9]

Solubility (Tetrapotassium Salt) Soluble in water [1][3][5][7][8][9]

Storage Temperature (Solid

Salt)
4°C [1][5][8][9][10]

Storage Temperature (AM

Ester, Solid)
-20°C [10]

Table 2: Calcium Binding Properties of 5,5'-Dibromo-BAPTA
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Property Value Conditions References

Dissociation Constant

(Kd) for Ca²⁺
1.6 - 3.6 µM

In the absence of

Mg²⁺

[3][4][5][6][7][8][9][11]

[12][13][14]

Binding Kinetics (On-

rate)

Fast (~10⁸ - 10⁹

M⁻¹s⁻¹)

Estimated for BAPTA

derivatives
[11][13]

Selectivity High (Ca²⁺ vs. Mg²⁺) [3][11]

pH Sensitivity
Low in physiological

range
[3][11]

Experimental Protocols
Protocol 1: Loading Cells with 5,5'-Dibromo-BAPTA AM
The acetoxymethyl (AM) ester form of 5,5'-Dibromo-BAPTA is membrane-permeant and is

widely used for loading the chelator into live cells.[1][7] Once inside the cell, intracellular

esterases cleave the AM groups, trapping the active, membrane-impermeant form of the

chelator in the cytosol.[15][16]

Materials:

5,5'-Dibromo-BAPTA, AM ester

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)[1][4][10][11][15]

Pluronic F-127 (20% solution in dry DMSO)[7][11]

Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS)[3][11][15]

Probenecid (optional, to prevent chelator extrusion)[16]

Procedure:

Stock Solution Preparation: Prepare a 1-10 mM stock solution of 5,5'-Dibromo-BAPTA AM

in anhydrous DMSO.[11][15] Store in small, single-use aliquots at -20°C, protected from light

and moisture to avoid degradation.[10][11][15]
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Loading Solution Preparation:

Warm the required reagents to room temperature.[15]

For a typical final concentration of 1-10 µM, dilute the stock solution into the physiological

buffer.[11]

To aid in dispersion, pre-mix the 5,5'-Dibromo-BAPTA AM stock solution with an equal

volume of 20% Pluronic F-127 before adding it to the buffer.[4][11] The final concentration

of Pluronic F-127 should be around 0.02-0.04%.[4]

If using, add probenecid to the loading buffer at a final concentration of 1-2.5 mM.[3][15]

Cell Loading:

Replace the cell culture medium with the loading solution.[3][11]

Incubate the cells for 30-60 minutes at 37°C.[3][4][11] The optimal time and concentration

should be determined empirically for each cell type.[3][11]

Washing and De-esterification:

Remove the loading solution and wash the cells two to three times with fresh, pre-warmed

physiological buffer to remove extracellular chelator.[3][4][6]

Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-

esterification of the AM ester by intracellular esterases.[4][7][11][16] The cells are now

ready for experimentation.

Protocol 2: Introduction via Patch Pipette
The membrane-impermeant salt form of 5,5'-Dibromo-BAPTA can be introduced directly into

cells through a patch pipette during electrophysiological recordings.[3]

Materials:

5,5'-Dibromo-BAPTA, tetrapotassium salt
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Internal patch pipette solution

Procedure:

Prepare Internal Solution: Dissolve the 5,5'-Dibromo-BAPTA tetrapotassium salt directly into

the internal pipette solution to the desired final concentration (e.g., 1-10 mM).[7]

Adjust and Filter: Ensure the pH and osmolarity of the internal solution are readjusted after

adding the chelator. Filter the final solution through a 0.2 µm syringe filter.[7]

Fill Pipette: Back-fill the patch pipette with the 5,5'-Dibromo-BAPTA-containing internal

solution.

Visualizing Workflows and Signaling Pathways
Experimental Workflow for Calcium Buffering Studies
The following diagram illustrates a typical workflow for investigating the effect of a substance

on intracellular calcium levels, utilizing 5,5'-Dibromo-BAPTA as a calcium buffer.
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Caption: A generalized workflow for studying intracellular calcium signaling using 5,5'-
Dibromo-BAPTA.

Modulation of Glutamate-Induced Excitotoxicity
Overstimulation of glutamate receptors, particularly NMDA receptors, can lead to excessive

calcium influx and subsequent neurotoxic cascades. 5,5'-Dibromo-BAPTA can be used to

buffer this pathological rise in intracellular calcium, helping to dissect the calcium-dependent

steps in this pathway.[1]
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Caption: The role of 5,5'-Dibromo-BAPTA in mitigating glutamate-induced excitotoxicity.
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Many G-protein coupled receptors (GPCRs) activate phospholipase C (PLC), which generates

inositol trisphosphate (IP₃). IP₃ then binds to its receptors on the endoplasmic reticulum (ER),

triggering the release of stored Ca²⁺. 5,5'-Dibromo-BAPTA can be employed to buffer this

cytosolic Ca²⁺ increase, allowing for the investigation of downstream, calcium-dependent

events.[12]
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Caption: Buffering of IP₃-mediated Ca²⁺ release from the ER by 5,5'-Dibromo-BAPTA.

Potential Off-Target Effects and Considerations
While 5,5'-Dibromo-BAPTA is a powerful tool, it is essential to be aware of potential artifacts.

BAPTA and its derivatives have been reported to have effects independent of their calcium-

chelating properties, such as potential impacts on the cytoskeleton.[3][10][17] Additionally, the

hydrolysis of the AM ester releases formaldehyde, which can be cytotoxic at high

concentrations.[10] Therefore, it is crucial to use the lowest effective concentration and include

appropriate controls in all experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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